Cas no 1251616-52-0 (5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one)
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]pyridin-2-one
- 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C22H19N3O3/c1-15-4-3-5-16(12-15)13-25-14-18(8-11-20(25)26)22-23-21(24-28-22)17-6-9-19(27-2)10-7-17/h3-12,14H,13H2,1-2H3
- InChI Key: OCCQVADVJIZRJH-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=CC(C)=C2)C=C(C2ON=C(C3=CC=C(OC)C=C3)N=2)C=C1
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-4617-2μmol |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-5μmol |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-10μmol |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-20μmol |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-1mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-2mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-3mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-4mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-5mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F3406-4617-10mg |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
1251616-52-0 | 10mg |
$79.0 | 2023-09-05 |
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one
Introduction to 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one (CAS No. 1251616-52-0)
5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. This compound belongs to the dihydropyridine class, which is well-known for its role in cardiovascular and neuroprotective agents. The presence of a 1,2,4-oxadiazole moiety in its structure introduces additional functional groups that can modulate its biological activity, making it a promising candidate for further investigation.
The chemical structure of this compound can be broken down into several key functional groups. The 4-methoxyphenyl ring contributes to hydrophobic interactions and may influence binding affinity to biological targets. The 3-methylphenyl substituent further enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and bioavailability. The core dihydropyridin-2-one scaffold is known for its stability and ability to engage in hydrogen bonding, which is essential for enzyme inhibition or receptor binding.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with high accuracy. Studies have indicated that the 1,2,4-oxadiazole ring may serve as a hinge-binding region for target proteins, similar to other known bioactive molecules. This suggests that 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one could exhibit potent inhibitory effects on enzymes or receptors involved in inflammatory pathways.
In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. The 4-methoxyphenyl group and the 3-methylphenyl moiety may interact with specific amino acid residues in inflammatory cytokine receptors, potentially blocking signal transduction pathways associated with chronic inflammation. Preliminary data suggest that this compound demonstrates moderate activity against NF-κB activation, a key transcription factor in inflammatory responses.
The synthesis of this compound involves multi-step organic reactions, including condensation and cyclization processes typical of dihydropyridine derivatives. The introduction of the 1,2,4-oxadiazole unit requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability.
One of the most exciting aspects of this compound is its potential application in neuroprotective therapies. The dihydropyridine scaffold is known to interact with calcium channels in neural cells, which are implicated in various neurological disorders. Additionally, the 1,2,4-oxadiazole ring has been reported to exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-induced neuronal damage.
Current research is focusing on optimizing the pharmacological profile of this compound through structure-activity relationship (SAR) studies. By modifying substituents such as the 4-methoxyphenyl group or introducing additional functional groups like hydroxyl or amine moieties, researchers aim to enhance binding affinity and reduce off-target effects. Computational modeling techniques are being used to predict how these modifications will affect biological activity.
The development of novel therapeutic agents requires rigorous testing to ensure safety and efficacy. Initial toxicity studies have shown that 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one exhibits low systemic toxicity at tested doses. However, further investigations are needed to assess potential long-term effects and interactions with other medications.
The pharmaceutical industry is increasingly interested in leveraging computational tools for drug discovery and development. Virtual screening techniques have identified several analogs of this compound that may exhibit enhanced biological activity. These virtual hits are being validated experimentally through high-throughput screening (HTS) campaigns and lead optimization programs.
Future directions in research may include exploring the use of this compound as a prodrug or combination therapy agent. By designing derivatives that release active metabolites under specific physiological conditions or pairing it with other drugs targeting different pathways, researchers hope to achieve synergistic therapeutic effects.
In conclusion,5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and preliminary biological activity make it an attractive molecule for medicinal chemists seeking new treatments for inflammatory and neurological disorders.
1251616-52-0 (5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)